Cas no 5118-07-0 (3-Hydroxythiophene-2-carboxylic acid)

• Product Name: 3-Hydroxythiophene-2-carboxylic acid
• CAS No: 5118-07-0
• MF: C₅H₄O₃S
• MW: 144.148460388184
• MDL: MFCD09414719
• CID: 366612
• PubChem ID: 54715543
• Update Time: 2025-04-19

3-Hydroxythiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxythiophene-2-carboxylic acid
• 2-Thiophenecarboxylicacid, 3-hydroxy-
• 3-hydroxy-2-Thiophenecarboxylic acid
• 3-Hydroxy-Thiophene-2-Carboxylic Acid
• 2-Thiophenecarboxylicacid,3-hydroxy
• 3-Hydroxy-thiophen-2-carbonsaeure
• C5H4O3S
• RVDUJCGAAPQDBO-UHFFFAOYSA-N
• SBB053061
• 7114AB
• VT20235
• 2-(dihydroxymethylidene)-3-thiophenone
• 2-Thiophenecarboxylic acid, 3-hydroxy-
• EN001872
• AK113911
• 2-[bis(oxidanyl)methylidene]thiophen-3-one
• Y10188
• AMY42066
• EN300-98274
• 2-(dihydroxymethylene)thiophen-3-one
• FT-0656790
• NSC793118
• DTXSID90716204
• 5118-07-0
• 3-hydroxythiophene-2-carboxylic acid, AldrichCPR
• hydroxythiophenecarboxylic
• AKOS006380485
• MFCD09414719
• NSC-793118
• 3-hydroxythiophene-2-carboxylicacid
• 2-Carboxy-3-hydroxythiophene
• A828480
• PS-4418
• CS-0096798
• SCHEMBL1162100
• SY297902
• DB-071317

• MDL： MFCD09414719
• Inchi： 1S/C5H4O3S/c6-3-1-2-9-4(3)5(7)8/h1-2,6H,(H,7,8)
• InChI Key： RVDUJCGAAPQDBO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1C(=O)O)O

Computed Properties

• Exact Mass: 143.98800
• Monoisotopic Mass: 143.988
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 9
• Rotatable Bond Count: 1
• Complexity: 125
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8
• XLogP3: 1.7

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 326.4±27.0 °C at 760 mmHg
• Flash Point: 151.2±23.7 °C
• Refractive Index: 1.667
• PSA: 85.77000
• LogP: 1.15190
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

3-Hydroxythiophene-2-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Hazardous Material Identification：
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thiophenes Thiophene carboxylic acids and derivatives Thiophene carboxylic acids